Cas no 1332593-32-4 (benzyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate)

• Product Name: benzyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate
• CAS No: 1332593-32-4
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 5631411
• PubChem ID: 165938055
• Update Time: 2025-07-22

benzyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate
• 1332593-32-4
• EN300-28289747

• Inchi： 1S/C18H19NO3/c20-17-8-4-7-14-11-15(9-10-16(14)17)19-18(21)22-12-13-5-2-1-3-6-13/h1-3,5-6,9-11,17,20H,4,7-8,12H2,(H,19,21)
• InChI Key： IQFDWOOKHVDXGS-UHFFFAOYSA-N
• SMILES： OC1C2C=CC(=CC=2CCC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.13649347g/mol
• Monoisotopic Mass: 297.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate

Research Briefing on Benzyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate (CAS: 1332593-32-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of benzyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate (CAS: 1332593-32-4) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies, methodologies, and findings related to this compound, offering valuable insights for researchers and professionals in the field.

The compound, benzyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate, has garnered attention due to its unique structural features and potential biological activities. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurodegenerative diseases and cancer. The CAS number 1332593-32-4 serves as a critical identifier for tracking research and development activities associated with this molecule.

One of the key areas of investigation has been the synthesis and optimization of benzyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate. Researchers have developed novel synthetic routes to improve yield and purity, which are essential for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that benzyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate exhibits significant neuroprotective effects. In vitro and in vivo models have demonstrated its ability to modulate key pathways involved in oxidative stress and inflammation, which are critical factors in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. These findings suggest that the compound could serve as a potential therapeutic agent for mitigating neuronal damage.

In addition to its neuroprotective properties, recent research has explored the anticancer potential of benzyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate. Preliminary studies indicate that the compound can inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. For instance, it has been shown to induce apoptosis in breast cancer cells through the activation of caspase-dependent pathways. These results underscore the compound's versatility and its potential as a multitargeted therapeutic agent.

Despite these promising findings, challenges remain in the development of benzyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to enhance the compound's pharmacokinetic and pharmacodynamic profiles.

In conclusion, benzyl N-(5-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate (CAS: 1332593-32-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its neuroprotective and anticancer properties, coupled with advances in synthesis and characterization, position it as a promising candidate for future therapeutic development. Continued exploration of its mechanisms of action and optimization of its pharmacological properties will be crucial for translating these findings into clinical applications.